Cas no 1018700-50-9 (Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate)
1018700-50-9 structure
Product Name:Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate
CAS No:1018700-50-9
MF:C9H17NO3
MW:187.236182928085
CID:2182551
Update Time:2023-08-06
Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate
- AM90445
-
- Inchi: 1S/C9H17NO3/c1-13-9(12)5-8(11)7-3-2-4-10-6-7/h7-8,10-11H,2-6H2,1H3
- InChI Key: KCKMBIQGOREWRL-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OC)C1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Topological Polar Surface Area: 58.6
Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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